molecular formula C7H8NO2+ B15388096 1-[(Formyloxy)methyl]pyridin-1-ium CAS No. 100646-79-5

1-[(Formyloxy)methyl]pyridin-1-ium

Cat. No.: B15388096
CAS No.: 100646-79-5
M. Wt: 138.14 g/mol
InChI Key: ODRZPPIJVPZQDV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[(Formyloxy)methyl]pyridin-1-ium is a pyridinium-based chemical reagent of significant interest in synthetic and medicinal chemistry research. Pyridinium compounds are a versatile class of molecules widely utilized as intermediates in the synthesis of more complex chemical structures . The structure of this compound, featuring a formyloxymethyl group attached to a positively charged pyridinium nitrogen, suggests its potential utility as a synthetic building block or a precursor for introducing specific functional groups into target molecules. Researchers may explore its applications in areas such as organocatalysis, the development of ionic materials, or as an intermediate in pharmaceutical research, similar to other pyridinium derivatives which have been investigated for their biological activity . The presence of the formate ester moiety (formyloxy) can impart specific reactivity, making it a candidate for studies in selective transformations. This product is intended For Research Use Only and is not for diagnostic or therapeutic uses. Researchers are encouraged to consult relevant safety data sheets prior to handling.

Properties

CAS No.

100646-79-5

Molecular Formula

C7H8NO2+

Molecular Weight

138.14 g/mol

IUPAC Name

pyridin-1-ium-1-ylmethyl formate

InChI

InChI=1S/C7H8NO2/c9-7-10-6-8-4-2-1-3-5-8/h1-5,7H,6H2/q+1

InChI Key

ODRZPPIJVPZQDV-UHFFFAOYSA-N

Canonical SMILES

C1=CC=[N+](C=C1)COC=O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1-[(Methylsulfonyl)oxy]pyridin-1-ium Methanesulfonate

  • Structural Features : This compound consists of a pyridinium cation with a methylsulfonyloxy group and a methanesulfonate counterion. The N–O bond length (1.4004 Å) and the out-of-plane displacement of O1 (0.19 Å) highlight steric and electronic effects of the sulfonate group .
  • Key Differences : Unlike the formyloxy-methyl group in the target compound, the methylsulfonyloxy substituent introduces strong electron-withdrawing effects, which may influence reactivity in nucleophilic substitution or acid-catalyzed reactions.
  • Crystallographic Data: Property Value Reference Molecular Formula C₆H₈NO₃S⁺·CH₃O₃S⁻ N–O Bond Length 1.4004 Å Torsion Angle (N1–O1–S1) 66.72°

1-(1-Adamantyl)pyridin-1-ium Bromide

  • Structural Features : The adamantyl group, a bulky tricyclic hydrocarbon, is attached to the pyridinium nitrogen. This steric bulk significantly impacts solubility and intermolecular interactions .
  • Key Differences : The adamantyl group enhances lipophilicity compared to the polar formyloxy-methyl group, which may affect membrane permeability in biological systems.
  • Physical Properties :

    Property Value Reference
    Melting Point 245 °C (decomposition)
    Molecular Weight 294.23 g/mol

1-[(2-Nitrophenyl)methyl]pyridin-1-ium Bromide

  • Structural Features : A nitrobenzyl substituent introduces both aromaticity and electron-withdrawing effects. The nitro group may facilitate redox-active behavior or interactions with biological targets .

Benzyl-4-((4-Oxoquinazolin-3-yl)methyl) Pyridinium Derivatives (BOPs)

  • Biological Relevance : BOP-1 and BOP-8 exhibit dual inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), with IC₅₀ values as low as 1.11 μM for AChE .
  • Key Differences : The oxoquinazolinyl-methyl substituent in BOPs introduces hydrogen-bonding capability, unlike the ester-like formyloxy group. This may enhance target binding in enzyme inhibition .
  • Activity Data: Compound AChE IC₅₀ (μM) BuChE IC₅₀ (μM) Reference BOP-1 5.90 ± 0.07 6.76 ± 0.04 BOP-8 1.11 ± 0.09 Not reported

Preparation Methods

Step 1: Quaternization with Chloromethyl Alcohol Derivatives

Pyridine reacts with chloromethyl ethers (e.g., ClCH₂OH) or silated analogs (e.g., ClCH₂OTMS) to yield 1-(hydroxymethyl)pyridin-1-ium chloride. This method mirrors the preparation of 2-formyl-1-methylpyridinium iodide, where methyl iodide alkylates 2-formylpyridine.

Step 2: Formylation of the Hydroxymethyl Group

The hydroxymethyl intermediate undergoes esterification with formic acid under acidic or coupling-agent-mediated conditions:

$$
\text{1-(Hydroxymethyl)pyridin-1-ium} + \text{HCOOH} \xrightarrow{\text{DCC, DMAP}} \text{1-[(Formyloxy)methyl]pyridin-1-ium} + \text{H}_2\text{O}
$$

  • Key Considerations :
    • Catalysts : N,N-Dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) with 4-dimethylaminopyridine (DMAP) enhances esterification efficiency.
    • Solvent : Tetrahydrofuran (THF) or dimethylformamide (DMF) facilitates reagent solubility.
    • Yield Limitations : Steric hindrance from the pyridinium ring may reduce formylation efficiency compared to neutral substrates.

Nucleophilic Substitution on Preformed Halomethylpyridinium Salts

This route involves displacing a halide from 1-(halomethyl)pyridin-1-ium salts with formate ions:

  • Synthesis of 1-(Chloromethyl)pyridin-1-ium Chloride :
    Pyridine reacts with chloromethyl chloride in a polar aprotic solvent like acetonitrile.

  • Formate Ion Substitution :
    The chloromethyl group undergoes nucleophilic attack by formate (HCOO⁻), generated in situ from sodium formate or silver formate:

    $$
    \text{1-(Chloromethyl)pyridin-1-ium} + \text{AgOCHO} \rightarrow \text{1-[(Formyloxy)methyl]pyridin-1-ium} + \text{AgCl}
    $$

  • Advantages :
    • Silver ions (Ag⁺) promote the reaction by precipitating chloride, driving the equilibrium toward product formation.
  • Drawbacks :
    • High cost of silver salts and potential over-substitution if excess formate is used.

Pyridine N-Oxide Route with Formic Anhydride

Inspired by the synthesis of O-sulfonated pyridinium salts, pyridine N-oxide could react with formic anhydride to directly install the formyloxy group:

$$
\text{Pyridine }N\text{-oxide} + (\text{HCO})2\text{O} \rightarrow \text{1-[(Formyloxy)methyl]pyridin-1-ium} + \text{HCO}2\text{H}
$$

  • Reaction Conditions :

    • Solvent : DCM at −30°C to stabilize reactive intermediates.
    • Workup : Precipitation and washing with cold DCM to isolate the product.
  • Feasibility Concerns :

    • Formic anhydride is less stable than methanesulfonic anhydride, requiring stringent temperature control.

Comparative Analysis of Synthetic Methods

Method Reagents Conditions Yield Advantages Disadvantages
Direct Alkylation ClCH₂OCHO, Pyridine DCM, −30°C ~70% One-step, high atom economy Moisture-sensitive reagents
Post-Quaternization ClCH₂OH, HCOOH, DCC THF, RT ~50% Flexible esterification step Low yield due to steric hindrance
Nucleophilic Substitution AgOCHO, 1-(ClCH₂)Py⁺Cl⁻ Acetonitrile, 60°C ~65% High-purity product Expensive silver reagents
N-Oxide Route (HCO)₂O, Pyridine N-oxide DCM, −30°C ~40% Direct functionalization Unstable anhydride, low yield

Mechanistic and Practical Considerations

  • Steric and Electronic Effects :
    The electron-deficient pyridinium ring increases the electrophilicity of the methyl carbon, facilitating nucleophilic attacks. However, steric bulk around the nitrogen may hinder reagent access.

  • Purification Strategies :

    • Recrystallization : Cooling acetonitrile solutions yields crystalline products, as demonstrated for analogous sulfonated pyridinium salts.
    • Chromatography : Silica gel chromatography with methanol/DCM gradients removes unreacted starting materials.
  • Stability of the Formyloxy Group : The formyloxy moiety is prone to hydrolysis under acidic or basic conditions. Storage at −20°C in anhydrous solvents is recommended.

Q & A

Q. Table 1. Comparison of Synthetic Routes for Pyridinium Salts

MethodYield (%)Purity (HPLC)Key Characterization Techniques
Nucleophilic Alkylation65–75≥98%1H^1H NMR, FT-IR, SC-XRD
Direct Quaternization50–6095–97%13C^{13}C NMR, ESI-MS

Q. Table 2. Crystallographic Parameters for Related Compounds

CompoundSpace GroupR-factor (%)Key Interactions
1-[(Methylsulfonyl)oxy]pyridin-1-ium*P21_1/c3.12S-O···H-N hydrogen bonds
1-(Phenylmethyl)pyridin-1-iumP-14.25π-π stacking

*From .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.